Cas no 114109-63-6 (4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene)
114109-63-6 structure
Product Name:4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene
CAS No:114109-63-6
MF:C18H26O
MW:258.398445606232
CID:1201644
PubChem ID:9903278
Update Time:2025-04-20
4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene Chemical and Physical Properties
Names and Identifiers
-
- 4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene
- indeno[4,5-c]pyran, 1,3,4,7,8,9-hexahydro-4,7,7,8,9,9-hexamethyl-
- 1,3,4,7,8,9-Hexahydro-4,7,7,8,9,9-hexamethylcyclopenta[h]-2-benzopyran
- DTXSID101044599
- SCHEMBL13880188
- 114109-63-6
-
- Inchi: 1S/C18H26O/c1-11-9-19-10-14-13(11)7-8-15-16(14)18(5,6)12(2)17(15,3)4/h7-8,11-12H,9-10H2,1-6H3
- InChI Key: AKNNEYHEHIBFRA-UHFFFAOYSA-N
- SMILES: O1CC(C)C2C=CC3=C(C=2C1)C(C)(C)C(C)C3(C)C
Computed Properties
- Exact Mass: 258.19848
- Monoisotopic Mass: 258.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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